Cas no 1326913-94-3 (1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326913-94-3
• MF: C₂₀H₁₄F₂N₂O₂S
• MW: 384.399170398712
• CID: 5322956
• Update Time: 2025-05-21

1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-
• 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C20H14F2N2O2S/c1-12-4-2-3-5-16(12)24-19(25)18-17(6-7-27-18)23(20(24)26)11-13-8-14(21)10-15(22)9-13/h2-10H,11H2,1H3
• InChI Key： WIAZCJJNYBSRFV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2C)C(=O)C2SC=CC=2N1CC1=CC(F)=CC(F)=C1

Additional information on 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Introduction to 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326913-94-3)

The compound 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, identified by its CAS number 1326913-94-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the thienopyrimidine class, a structural motif that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Thienopyrimidines are a class of fused heterocycles combining the properties of thiophene and pyrimidine rings. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug development. The methyl group at the 1-position and the 2-methylphenyl substituent at the 3-position contribute to the compound's binding affinity and selectivity for biological targets.

This compound has been extensively studied in recent years for its potential as an antimicrobial agent. Research has demonstrated that thienopyrimidine derivatives exhibit remarkable activity against a range of Gram-positive and Gram-negative bacteria. The fluorinated phenyl ring plays a crucial role in disrupting bacterial cell wall synthesis and inhibiting key enzymatic pathways. Furthermore, the thieno[3,2-d]pyrimidine core interacts with bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication.

Recent advancements in computational chemistry have allowed for the optimization of this scaffold to improve pharmacokinetic properties. Molecular docking studies have identified key interactions between this compound and bacterial enzymes, providing insights into its mechanism of action. These findings have guided the development of next-generation analogs with enhanced efficacy and reduced toxicity.

In addition to its antimicrobial properties, this compound has shown promise as a potential anticancer agent. Preclinical studies have revealed that thienopyrimidine derivatives can induce apoptosis in cancer cells by modulating mitochondrial function and inhibiting survival signaling pathways. The fluorine atoms in the phenyl ring have been shown to enhance binding affinity to cancer-specific targets, while the thieno[3,2-d]pyrimidine core disrupts tumor cell proliferation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include Friedel-Crafts alkylation followed by cyclization reactions to form the thienopyrimidine ring system. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing waste and minimizing environmental impact.

The pharmacological profile of 1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione has been further explored through in vitro and in vivo studies. These investigations have highlighted its potential as a lead compound for drug development. The compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical for clinical efficacy.

One of the most compelling aspects of this compound is its mechanism of action. Unlike traditional antibiotics that target bacterial growth directly, this molecule disrupts essential cellular processes at multiple levels. The fluorinated phenyl ring interacts with bacterial enzymes involved in energy metabolism, while the thieno[3,2-d]pyrimidine core inhibits DNA replication. This multifaceted approach makes it highly effective against resistant strains.

The development of this compound aligns with global efforts to combat antimicrobial resistance (AMR). With rising rates of drug-resistant infections, there is an urgent need for novel therapeutic agents that can overcome existing limitations. Thienopyrimidine derivatives like this one offer a promising solution by targeting unique aspects of bacterial physiology.

Ongoing research is focused on refining synthetic methodologies to improve scalability and cost-effectiveness. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are accelerating the discovery of new therapeutic agents.

The potential applications of this compound extend beyond antimicrobial therapy. Preliminary studies suggest that it may also have utility in treating inflammatory diseases by modulating immune responses. The ability of thienopyrimidines to interact with multiple biological pathways makes them versatile scaffolds for drug discovery.

In conclusion,1-[(3,5-difluorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326913-94-3) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and multifaceted mechanism of action make it a promising candidate for treating infectious diseases and other disorders. Continued research efforts will further elucidate its potential as a next-generation therapeutic agent.